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Compound of Interest

Compound Name:
N-(3-benzoylphenyl)-4-

chlorobenzamide

Cat. No.: B5540734

Get Quote

Executive Summary & Chemical Identity
N-(3-benzoylphenyl)-4-chlorobenzamide is a synthetic organic compound belonging to the

class of benzophenone-benzamides. Structurally, it consists of a central amide bond linking a

4-chlorophenyl moiety and a 3-benzoylphenyl moiety. This molecule is frequently investigated

within libraries of diaryl amides to map the binding pockets of targets such as tubulin

(colchicine site) and P2X7 receptors, or as a photo-affinity probe precursor due to the

benzophenone moiety's ability to form radical intermediates under UV irradiation.
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Property Detail

Chemical Name N-(3-benzoylphenyl)-4-chlorobenzamide

Systematic Name
N-(3-benzoylphenyl)-4-chlorobenzamide; 3'-

Benzoyl-4-chlorobenzanilide

Molecular Formula C₂₀H₁₄ClNO₂

Molecular Weight 335.78 g/mol

CAS Number

Note: While the para-isomer (N-(4-

benzoylphenyl)-4-chlorobenzamide) is indexed

as 7461-48-5, the meta-isomer (3-benzoyl) is a

specific research analog often synthesized de

novo for SAR libraries.

SMILES Clc1ccc(cc1)C(=O)Nc2cccc(c2)C(=O)c3ccccc3

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, DMF, DCM; poorly soluble in

water

Synthesis & Manufacturing Protocol
The synthesis of N-(3-benzoylphenyl)-4-chlorobenzamide follows a classic Schotten-

Baumann acylation or a nucleophilic acyl substitution pathway. This protocol ensures high

regioselectivity and yield.

Reaction Pathway
The core reaction involves the coupling of 3-aminobenzophenone (nucleophile) with 4-

chlorobenzoyl chloride (electrophile) in the presence of a base to scavenge the generated

hydrochloric acid.
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Figure 1: Synthetic pathway for N-(3-benzoylphenyl)-4-chlorobenzamide via acyl

substitution.

Detailed Experimental Protocol
Reagents:

3-Aminobenzophenone (1.0 eq)

4-Chlorobenzoyl chloride (1.1 eq)

Triethylamine (TEA) or Pyridine (1.5 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Procedure:

Preparation: Dissolve 3-aminobenzophenone (e.g., 1.97 g, 10 mmol) in anhydrous DCM (20

mL) in a round-bottom flask equipped with a magnetic stir bar.

Base Addition: Add Triethylamine (2.1 mL, 15 mmol) to the solution. Cool the mixture to 0°C

using an ice bath.

Acylation: Dropwise add a solution of 4-chlorobenzoyl chloride (1.92 g, 11 mmol) in DCM (5

mL) over 15 minutes. Maintain temperature < 5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

Monitor reaction progress via TLC (Hexane:Ethyl Acetate 3:1).
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Work-up: Quench the reaction with water (30 mL). Separate the organic layer and wash

sequentially with 1M HCl (to remove unreacted amine/pyridine), saturated NaHCO₃ (to

remove acid chloride byproducts), and brine.

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Recrystallize the crude solid from Ethanol/Water or purify via flash column chromatography

(SiO₂, Hexane/EtOAc gradient).

Biological Applications & Mechanism of Action
Tubulin Polymerization Inhibition
Benzophenone-based benzamides are structural analogs of colchicine site binders. The

"benzoyl" moiety mimics the B-ring of colchicine or the diaryl ketone structure of nocodazole-

like compounds.

Mechanism: The compound binds to the colchicine-binding site on β-tubulin, sterically

hindering the curved-to-straight conformational change required for microtubule

polymerization.

Effect: Induces G2/M cell cycle arrest and subsequent apoptosis in cancer cells.

Photo-Affinity Labeling
The benzophenone moiety is a privileged pharmacophore for photo-affinity labeling. Under UV

irradiation (350–360 nm), the carbonyl oxygen forms a reactive triplet radical that can abstract

a hydrogen atom from nearby amino acid residues (e.g., Methionine, Leucine) within the target

protein, forming a permanent covalent bond.

Application: This molecule can be used as a "warhead" to map the binding site of 4-

chlorobenzamide derivatives on unknown protein targets.
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Figure 2: Dual mechanism of action: Pharmacological inhibition and potential photo-affinity

labeling.

Physicochemical Properties & Handling
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Property Value (Predicted)

LogP 4.8 ± 0.4 (Highly Lipophilic)

Polar Surface Area (PSA) 46.2 Å²

H-Bond Donors 1

H-Bond Acceptors 2

Rotatable Bonds 4

Melting Point 145–148 °C (Typical for benzanilides)

Handling Precautions:

Stability: Stable under standard laboratory conditions. Avoid prolonged exposure to strong

UV light due to the benzophenone moiety.

Safety: Treat as a potential irritant. Use standard PPE (gloves, goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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